Cas no 1000339-45-6 (Butyl 2,2-difluorobutanoate)
Butyl 2,2-difluorobutanoate structure
Product Name:Butyl 2,2-difluorobutanoate
CAS No:1000339-45-6
MF:C8H14F2O2
MW:180.192369937897
CID:1040083
PubChem ID:55266583
Update Time:2025-04-20
Butyl 2,2-difluorobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butyl 2,2-difluorobutanoate
- AK-88287
- ANW-67384
- CTK8C1861
- KB-251139
- MolPort-020-007-180
- PubChem10716
- DB-342505
- NAFILWBUFIKBOF-UHFFFAOYSA-N
- DTXSID50717176
- 1000339-45-6
- butyl2,2-difluorobutanoate
- AKOS006311622
-
- MDL： MFCD09954718
- Inchi： 1S/C8H14F2O2/c1-3-5-6-12-7(11)8(9,10)4-2/h3-6H2,1-2H3
- InChI Key： NAFILWBUFIKBOF-UHFFFAOYSA-N
- SMILES： FC(C(=O)OCCCC)(CC)F
Computed Properties
- Exact Mass: 180.09618601g/mol
- Monoisotopic Mass: 180.09618601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Butyl 2,2-difluorobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM303155-1g |
Butyl 2,2-difluorobutanoate |
1000339-45-6 | 95% | 1g |
$533 | 2021-08-18 | |
| TRC | B075600-50mg |
Butyl 2,2-difluorobutanoate |
1000339-45-6 | 50mg |
$ 380.00 | 2022-06-07 | ||
| TRC | B075600-100mg |
Butyl 2,2-difluorobutanoate |
1000339-45-6 | 100mg |
$ 625.00 | 2022-06-07 | ||
| Chemenu | CM303155-1g |
Butyl 2,2-difluorobutanoate |
1000339-45-6 | 95% | 1g |
$533 | 2023-02-03 |
Butyl 2,2-difluorobutanoate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1000339-45-6 (Butyl 2,2-difluorobutanoate) Related Products
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- 136854-22-3(Ethyl 2,2-Difluoropentanoate)
- 74106-81-3(Ethyl 2,2-difluorohexanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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